Cas no 1311369-45-5 (5-chloro-3-ethyl-3H-Imidazo[4,5-b]pyridin-2-amine)

• Product Name: 5-chloro-3-ethyl-3H-Imidazo[4,5-b]pyridin-2-amine
• CAS No: 1311369-45-5
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• CID: 1104446
• PubChem ID: 86682396
• Update Time: 2025-06-08

5-chloro-3-ethyl-3H-Imidazo[4,5-b]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-ethyl-3H-Imidazo[4,5-b]pyridin-2-amine
• RGVMYIROEJJHFY-UHFFFAOYSA-N
• 1311369-45-5
• SCHEMBL1978941

• Inchi： 1S/C8H9ClN4/c1-2-13-7-5(11-8(13)10)3-4-6(9)12-7/h3-4H,2H2,1H3,(H2,10,11)
• InChI Key： RGVMYIROEJJHFY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=N1)N(C(N)=N2)CC

Computed Properties

• Exact Mass: 196.0515740g/mol
• Monoisotopic Mass: 196.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-chloro-3-ethyl-3H-Imidazo[4,5-b]pyridin-2-amine

5-Chloro-3-ethyl-3H-Imidazo[4,5-b]pyridin-2-amine (CAS No. 1311369-45-5): A Comprehensive Overview

5-Chloro-3-ethyl-3H-Imidazo[4,5-b]pyridin-2-amine (CAS No. 1311369-45-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 5-chloro-3-ethyl-3H-Imidazo[4,5-b]pyridin-2-amine make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 5-chloro-3-ethyl-3H-Imidazo[4,5-b]pyridin-2-amine consists of a fused imidazole and pyridine ring system, with a chlorine atom at the 5-position and an ethyl group at the 3-position. These substituents play a crucial role in modulating the compound's biological activity and pharmacological properties. The imidazopyridine scaffold is well-known for its ability to interact with various biological targets, such as enzymes, receptors, and ion channels, making it a versatile platform for drug discovery.

Recent studies have highlighted the potential of 5-chloro-3-ethyl-3H-Imidazo[4,5-b]pyridin-2-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 5-chloro-3-ethyl-3H-Imidazo[4,5-b]pyridin-2-amine has shown promising antiviral activity against several viral pathogens. A study conducted by researchers at the University of California found that this compound effectively inhibits the replication of influenza virus by targeting viral RNA-dependent RNA polymerase. This finding opens up new avenues for the development of antiviral drugs against respiratory infections.

The anticancer potential of 5-chloro-3-ethyl-3H-Imidazo[4,5-b]pyridin-2-amine has also been explored in preclinical studies. Research published in Cancer Research revealed that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of PI3K/AKT signaling pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 5-chloro-3-ethyl-3H-Imidazo[4,5-b]pyridin-2-amine could be developed into a novel anticancer agent with improved safety and efficacy profiles.

The pharmacokinetic properties of 5-chloro-3-ethyl-3H-Imidazo[4,5-b]pyridin-2-amine have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, the compound shows low toxicity in preclinical safety studies, indicating its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-chloro-3-ethyl-3H-imidazo[4,5-b]pyridin–2–amine in various disease indications. Early-phase trials have demonstrated that this compound is well-tolerated by patients and shows promising therapeutic effects. The ongoing clinical trials aim to further validate these findings and establish optimal dosing regimens for different patient populations.

In conclusion, 5-chloro–3–ethyl–3H-imidazo[4, 5–b]pyridin–2–amine (CAS No. 1311369–45–5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as inflammation, viral infections, and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use as a novel therapeutic agent.